Cas no 2287281-28-9 (tert-butyl 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanoate)

• Product Name: tert-butyl 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanoate
• CAS No: 2287281-28-9
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5655523
• PubChem ID: 137945046
• Update Time: 2025-06-13

tert-butyl 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2287281-28-9
• tert-butyl 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanoate
• EN300-6747938
• tert-butyl 3-(2-amino-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)propanoate
• EN300-27724721

• Inchi： 1S/C12H19N3O3/c1-7-8(10(17)15-11(13)14-7)5-6-9(16)18-12(2,3)4/h5-6H2,1-4H3,(H3,13,14,15,17)
• InChI Key： JPCQLQJIJGGPIH-UHFFFAOYSA-N
• SMILES： O(C(CCC1C(NC(N)=NC=1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanoate

Professional Introduction to Tert-butyl 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanoate (CAS No. 2287281-28-9)

Tert-butyl 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanoate, with the CAS number 2287281-28-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of dihydropyrimidine derivatives, which have been extensively studied for their potential biological activities and therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a substituted dihydropyrimidine core, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The dihydropyrimidine scaffold is a well-known pharmacophore in drug discovery, exhibiting a wide range of biological activities including antiviral, antibacterial, and anticancer properties. The specific substitution pattern in tert-butyl 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanoate enhances its interaction with biological targets, making it an attractive molecule for developing novel therapeutic agents. Recent studies have highlighted the importance of optimizing the substituents on the dihydropyrimidine ring to improve pharmacokinetic profiles and enhance drug efficacy.

In particular, the amino group at the 2-position and the methyl group at the 6-position of the dihydropyrimidine ring play crucial roles in determining the biological activity of this compound. The amino group can form hydrogen bonds with various biological targets, while the methyl group contributes to steric hindrance and influences the overall shape and orientation of the molecule within the binding site. These structural features make tert-butyl 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanoate a promising candidate for further development as a lead compound in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. These studies have revealed that tert-butyl 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanoate can effectively interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary studies suggest that this compound may inhibit enzymes associated with inflammation and cancer progression, making it a potential candidate for treating chronic inflammatory diseases and certain types of cancer.

The synthesis of tert-butyl 3-(2-amino-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The tert-butyl group provides stability to the molecule while also enhancing its solubility in organic solvents, which is beneficial for both synthetic and analytical purposes. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving efficient and scalable synthesis of this compound.

The pharmacological evaluation of tert-butyl 3-(2-amino-6-methyl-4-oxyo-dihydropyrimidinr5 -yll propanoate has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its potential as an inhibitor of various enzymes involved in disease pathways. For example, it has shown inhibitory activity against kinases that are overexpressed in cancer cells, suggesting its potential as an anticancer agent. Additionally, preliminary in vivo studies have indicated that this compound can modulate inflammatory responses without significant side effects.

The development of novel pharmaceutical agents often involves extensive structural optimization to improve efficacy and safety profiles. In the case of tert-butyl 3-(2-amino--6-methyl--4-oxo--1,-dihydro-pyr-imidinr5 -yll propanoratoate, further modifications can be made to fine-tune its biological activity. For instance, exploring different substitution patterns on the dihydropyrimidine ring or introducing additional functional groups may lead to compounds with enhanced potency or improved pharmacokinetic properties.

The growing interest in dihydropyrimidine derivatives as therapeutic agents underscores their potential in addressing various diseases. As research continues to uncover new biological targets and mechanisms of action, compounds like tert-butyl 3-(2-amino--6-methyl--4-oxo--1,-dihydro-pyr-imidinr5 -yll propanoratoate are likely to play a significant role in future drug development efforts. The combination of computational modeling, synthetic chemistry advancements, and pharmacological evaluations will continue to drive innovation in this field.